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Compound of Interest

Compound Name: Heptyl 1-thiohexopyranoside

Cat. No.: B043782

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-
by-step procedures for the proper disposal of Heptyl 1-thiohexopyranoside (CAS 85618-20-
8), a non-ionic detergent commonly used for the solubilization and reconstitution of membrane
proteins.

Heptyl 1-thiohexopyranoside is not classified as a dangerous substance according to
directives EC/1272/2008 and 67/548/EEC.[1] However, adherence to proper disposal protocols
is crucial to maintain a safe laboratory environment and ensure regulatory compliance.

Summary of Key Data

The following table summarizes essential information for the safe handling and disposal of
Heptyl 1-thiohexopyranoside.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b043782?utm_src=pdf-interest
https://www.benchchem.com/product/b043782?utm_src=pdf-body
https://www.benchchem.com/product/b043782?utm_src=pdf-body
https://cdn.anatrace.com/public/708/H301.pdf
https://www.benchchem.com/product/b043782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source

) n-Heptyl-B-D-
Chemical Name _ _ [1]
thioglucopyranoside

CAS Number 85618-20-8 [1]12]
Molecular Formula C13H2605S [2][3]
Molecular Weight 294.41 g/mol [2][3]
White to off-white powder or
Appearance _
gummy solid
Hazard Classification Not classified as dangerous [1]
Storage Class 11 - Combustible Solids

Experimental Protocols: Disposal Procedure

The recommended disposal procedure for Heptyl 1-thiohexopyranoside is based on
guidelines for the disposal of non-hazardous solid chemical waste.[4][5][6]

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal
protective equipment.

o Eyeshields

» Gloves

o Type N95 (US) or equivalent respirator

Step 2: Waste Collection

Collect waste Heptyl 1-thiohexopyranoside in a designated, properly labeled waste container.
o Use a container that is compatible with the chemical.

e The container should be sealable to prevent spills.
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o Label the container clearly as "Waste Heptyl 1-thiohexopyranoside" or with a similar
identifier.

Step 3: Final Disposal

For solid, non-hazardous chemicals like Heptyl 1-thiohexopyranoside, direct disposal into a
designated dumpster is the appropriate method.[4]

e Do not place the chemical waste in regular laboratory trash cans that are handled by
custodial staff.[4]

o Transport the sealed waste container directly to your facility's designated dumpster for
chemical waste or general solid waste, in accordance with your institution's specific policies.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for Heptyl 1-
thiohexopyranoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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